3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(3-chloro-4-methoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10ClNO2/c1-16-11-5-4-8(7-10(11)13)9-3-2-6-14-12(9)15/h2-7H,1H3,(H,14,15)
• InChI Key: MKRTWZSKIPTBLY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CNC2=O)Cl
• Molecular Formula: C12H10ClNO2
• DSSTOX Substance ID: DTXSID90682995
• Molecular Weight: 235.66 g/mol
• CAS RN: 1261916-01-1

Description

3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, also known as CMHP, is a widely used chemical compound that is found in many applications. It is a colorless, odorless, and slightly soluble in water. CMHP is used in the synthesis of a variety of compounds and has a wide range of applications in the scientific research field.

Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine involves the reaction of 3-chloro-4-methoxyaniline with 2-pyridinecarboxaldehyde in the presence of a base to form the intermediate Schiff base, which is then reduced to the final product using a reducing agent.

Starting Materials
3-chloro-4-methoxyaniline, 2-pyridinecarboxaldehyde, base, reducing agent

Reaction
Step 1: 3-chloro-4-methoxyaniline is reacted with 2-pyridinecarboxaldehyde in the presence of a base to form the Schiff base intermediate., Step 2: The Schiff base intermediate is then reduced using a reducing agent to form 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, which is isolated and purified.

Scientific Research Applications

3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% has a wide range of applications in the scientific research field. It is used in the synthesis of a variety of compounds such as drugs, dyes, and other compounds. It is also used in the synthesis of pharmaceuticals, pesticides, and other chemicals. Additionally, 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% is used as a reagent in the synthesis of various compounds and as a catalyst in the synthesis of various compounds.

Mechanism Of Action

The mechanism of action of 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% is not fully understood. However, it is believed that 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% acts as a proton acceptor, which helps to increase the reactivity of other compounds. Additionally, 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% may act as a chelating agent, which helps to stabilize and increase the solubility of other compounds.

Biochemical And Physiological Effects

The biochemical and physiological effects of 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% are not fully understood. However, it is believed that 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% may act as an antioxidant, which may help to protect cells from damage caused by free radicals. Additionally, 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% may have anti-inflammatory properties, which may help to reduce inflammation in the body.

Advantages And Limitations For Lab Experiments

The use of 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% in lab experiments has several advantages. 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% is relatively inexpensive and can be synthesized in a few steps. Additionally, 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% is relatively stable and can be stored for long periods of time. However, 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% is slightly soluble in water, which may limit its use in some experiments.

Future Directions

There are many potential future directions for the use of 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95%. One potential application is in the development of new drugs and pharmaceuticals. Additionally, 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% has potential applications in the development of new catalysts and reagents. Additionally, 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% may have potential applications in the development of new dyes and other compounds. Finally, 3-(3-Chloro-4-methoxyphenyl)-2-hydroxypyridine, 95% may have potential applications in the development of new pesticides and other chemicals.